Cas no 1805434-36-9 (Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate
• CAS No: 1805434-36-9
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 4806109
• Update Time: 2025-06-27

Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate

• Inchi： 1S/C11H12F3NO3/c1-3-18-9(16)5-7-6(12)4-8(17-2)10(15-7)11(13)14/h4,11H,3,5H2,1-2H3
• InChI Key： YDUSNKVKJALZOI-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(F)F)N=C1CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 1.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate

Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate (CAS No. 1805434-36-9): A Comprehensive Overview

Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate (CAS No. 1805434-36-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate is composed of a pyridine ring substituted with a difluoromethyl group, a fluorine atom, and a methoxy group, along with an ethyl acetate moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate is particularly noteworthy for its ability to modulate the compound's reactivity and binding affinity to target proteins. This feature has been exploited in the design of inhibitors for various enzymes and receptors, contributing to the development of more effective therapeutic agents.

In the context of medicinal chemistry, Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate has been evaluated for its potential as a lead compound in the treatment of neurological disorders. Preclinical studies have demonstrated that this compound exhibits potent activity against specific targets involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The methoxy group on the pyridine ring plays a crucial role in enhancing the compound's lipophilicity, which facilitates its crossing of the blood-brain barrier and improves its efficacy in targeting central nervous system disorders.

Furthermore, the ethyl acetate moiety in Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate contributes to its overall solubility and stability, making it suitable for formulation into various dosage forms. This property is particularly important in drug development, as it ensures that the compound can be effectively delivered to the target site without degradation or loss of activity.

The pharmacological profile of Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound exhibits high selectivity and potency against specific enzymes and receptors, with minimal off-target effects. These findings suggest that Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate has a favorable safety profile, which is essential for its potential use as a therapeutic agent.

In vivo studies have further confirmed the therapeutic potential of Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate. Animal models have demonstrated that this compound can effectively ameliorate symptoms associated with neurological disorders, such as cognitive impairment and motor dysfunction. These results provide strong evidence for the clinical relevance of this compound and warrant further investigation into its safety and efficacy in human trials.

The synthesis of Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate involves a series of well-defined chemical reactions that can be optimized for large-scale production. The key steps include the formation of the pyridine ring with appropriate substitutions, followed by the introduction of the difluoromethyl group and the methoxy group. The final step involves esterification to form the ethyl acetate moiety. These synthetic routes are highly efficient and can be readily adapted for industrial-scale synthesis, ensuring a consistent supply of high-quality material for research and development purposes.

In conclusion, Ethyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-6-acetate (CAS No. 1805434-36-9) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive lead compound for the development of new drugs targeting neurological disorders. Ongoing research continues to explore its full potential, with a focus on optimizing its therapeutic efficacy and safety profile for future clinical applications.